4-[4-(2-Ethoxyphenyl)piperazin-1-yl]-6-[(4-methylphenyl)sulfanyl]pyrimidin-2-amine

• IUPAC Name: 4-[4-(2-ethoxyphenyl)piperazin-1-yl]-6-(4-methylphenyl)sulfanylpyrimidin-2-amine
• InChI: InChI=1S/C23H27N5OS/c1-3-29-20-7-5-4-6-19(20)27-12-14-28(15-13-27)21-16-22(26-23(24)25-21)30-18-10-8-17(2)9-11-18/h4-11,16H,3,12-15H2,1-2H3,(H2,24,25,26)
• InChI Key: VUFLOVAXYUDKOF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)C3=CC(=NC(=N3)N)SC4=CC=C(C=C4)C
• Molecular Formula: C23H27N5OS
• Molecular Weight: 421.6 g/mol
• CAS No.: 1272756-47-4

Description

4-[4-(2-Ethoxyphenyl)piperazin-1-yl]-6-[(4-methylphenyl)sulfanyl]pyrimidin-2-amine is a pyrimidine derivative featuring a piperazine ring substituted with a 2-ethoxyphenyl group at position 4 and a 4-methylphenylsulfanyl moiety at position 5. Pyrimidine derivatives are pivotal in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, anticancer, and receptor modulation properties . The structural flexibility of pyrimidines allows for targeted modifications to optimize pharmacokinetic and pharmacodynamic profiles.

Biological Activity

4-[4-(2-Ethoxyphenyl)piperazin-1-yl]-6-[(4-methylphenyl)sulfanyl]pyrimidin-2-amine, also known by its CAS number 1272756-47-4, is a synthetic organic compound that belongs to the class of piperazine derivatives. This compound has garnered interest in medicinal chemistry due to its potential therapeutic applications, particularly in the modulation of neurotransmitter systems and its possible anti-cancer properties. This article reviews the biological activity of this compound, focusing on its mechanisms of action, relevant case studies, and research findings.

Chemical Structure and Properties

The chemical formula of 4-[4-(2-Ethoxyphenyl)piperazin-1-yl]-6-[(4-methylphenyl)sulfanyl]pyrimidin-2-amine is $C_{23}H_{27}N_{5}OS$ with a molecular weight of 421.6 g/mol. The structure includes a piperazine ring, which is known for its diverse biological activities.

Property	Value
Molecular Formula	C23H27N5OS
Molecular Weight	421.6 g/mol
CAS Number	1272756-47-4

The mechanism of action for this compound involves its interaction with various neurotransmitter receptors, particularly those involved in dopaminergic signaling pathways. Research suggests that it may modulate the activity of serotonin and dopamine receptors, influencing both mood and cognitive functions. The piperazine structure is known for its ability to cross the blood-brain barrier, making it a candidate for neurological applications.

Neurotransmitter Modulation

Studies have indicated that compounds similar to 4-[4-(2-Ethoxyphenyl)piperazin-1-yl]-6-[(4-methylphenyl)sulfanyl]pyrimidin-2-amine exhibit significant binding affinity to aminergic receptors. For instance, a related compound, LQFM018, demonstrated the ability to bind dopamine receptors and exert antiproliferative effects on leukemic cells through necroptotic pathways . This suggests that our compound may have similar properties, potentially offering therapeutic benefits in treating neurological disorders and certain cancers.

Anticancer Potential

Recent investigations into piperazine derivatives have revealed their potential as anticancer agents. The ability of such compounds to induce cell death via necroptosis has been documented, indicating a promising avenue for cancer therapy . The specific interactions of 4-[4-(2-Ethoxyphenyl)piperazin-1-yl]-6-[(4-methylphenyl)sulfanyl]pyrimidin-2-amine with cancer cell lines remain to be fully elucidated but suggest a role in overcoming drug resistance in chemotherapeutic treatments.

Case Studies

• Antileukemic Activity : A study exploring the biological activity of piperazine derivatives found that compounds similar to our target exhibited necroptosis in K562 leukemic cells. This was linked to increased expression of TNF-R1 and other markers associated with regulated necrosis .
• Neurotoxicity Assessment : In vitro assessments have shown that some piperazine derivatives can exhibit myelotoxicity; however, they were well tolerated at certain dosages . Understanding the toxicological profile of 4-[4-(2-Ethoxyphenyl)piperazin-1-yl]-6-[(4-methylphenyl)sulfanyl]pyrimidin-2-amine will be crucial for its development as a therapeutic agent.

Comparison with Similar Compounds

Discussion of Research Findings

• Receptor Affinity : While the target compound’s piperazine moiety is structurally akin to dopamine D4 receptor antagonists like S 18126 and L 745,870 (), its 2-ethoxyphenyl group may reduce D4 affinity compared to smaller substituents (e.g., fluoro in ).
• Docking Studies : Pyrimidine analogs with fluorophenyl and methoxy groups () exhibited strong docking scores with RabGGTase, suggesting the target compound’s sulfanyl group could be evaluated for similar enzyme interactions.
• Synthetic Feasibility : The compound’s synthesis likely parallels methods for 4-methyl-6-(piperidin-1-yl)pyrimidin-2-amine (), though the ethoxyphenyl and sulfanyl groups may require specialized coupling reagents.